Cas no 2377606-37-4 (4-[3-(Tetramethyl-1,3,2-dioxaborolan-2-yl)phenoxy]piperidine hydrochloride)

• Product Name: 4-[3-(Tetramethyl-1,3,2-dioxaborolan-2-yl)phenoxy]piperidine hydrochloride
• CAS No: 2377606-37-4
• MF: C₁₇H₂₇BClNO₃
• MW: 339.665184259415
• CID: 5524815
• Update Time: 2025-10-30

4-[3-(Tetramethyl-1,3,2-dioxaborolan-2-yl)phenoxy]piperidine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-[3-(Tetramethyl-1,3,2-dioxaborolan-2-yl)phenoxy]piperidine hydrochloride

• Inchi： 1S/C17H26BNO3.ClH/c1-16(2)17(3,4)22-18(21-16)13-6-5-7-15(12-13)20-14-8-10-19-11-9-14;/h5-7,12,14,19H,8-11H2,1-4H3;1H
• InChI Key： NOZBRYFUGBDWTJ-UHFFFAOYSA-N
• SMILES： CC1(C(OB(C2C=CC=C(OC3CCNCC3)C=2)O1)(C)C)C.Cl

Additional information on 4-[3-(Tetramethyl-1,3,2-dioxaborolan-2-yl)phenoxy]piperidine hydrochloride

Professional Introduction to 4-[3-(Tetramethyl-1,3,2-dioxaborolan-2-yl)phenoxy]piperidine hydrochloride (CAS No. 2377606-37-4)

4-[3-(Tetramethyl-1,3,2-dioxaborolan-2-yl)phenoxy]piperidine hydrochloride is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 2377606-37-4, represents a sophisticated derivative featuring a piperidine core appended with a phenoxy group and a tetramethyl-1,3,2-dioxaborolan substituent. The unique structural configuration of this molecule positions it as a promising candidate for various applications, particularly in the synthesis of novel therapeutic agents.

The structural framework of 4-[3-(Tetramethyl-1,3,2-dioxaborolan-2-yl)phenoxy]piperidine hydrochloride incorporates several key functional elements that contribute to its versatility. The piperidine ring is a well-known pharmacophore in medicinal chemistry, often found in drugs targeting central nervous system disorders, cardiovascular diseases, and infectious diseases. Its ability to modulate biological pathways makes it an attractive scaffold for drug design. The phenoxy group introduces additional hydrophilicity and potential for interactions with biological targets, while the tetramethyl-1,3,2-dioxaborolan moiety serves as a critical component for cross-coupling reactions in organic synthesis.

In recent years, the pharmaceutical industry has witnessed a surge in the use of boronic acid derivatives due to their role in Suzuki-Miyaura cross-coupling reactions. These reactions are pivotal in constructing complex molecular architectures with high precision and yield. The presence of the tetramethyl-substituted boronic ester in 4-[3-(Tetramethyl-1,3,2-dioxaborolan-2-yl)phenoxy]piperidine hydrochloride enhances its utility in such transformations, making it a valuable intermediate for synthesizing more intricate molecules.

One of the most compelling aspects of this compound is its potential application in the development of small-molecule inhibitors targeting protein-protein interactions (PPIs). PPIs are involved in numerous cellular processes and are often implicated in diseases such as cancer and inflammatory disorders. The piperidine and phenoxy groups provide a scaffold that can be engineered to selectively bind to specific PPIs, thereby modulating disease-related pathways. Current research indicates that compounds with similar structural motifs have shown promise in preclinical studies as inhibitors of kinase enzymes and other therapeutic targets.

The hydrochloride salt form of 4-[3-(Tetramethyl-1,3,2-dioxaborolan-2-yl)phenoxy]piperidine hydrochloride enhances its solubility and bioavailability, which are critical factors for pharmaceutical efficacy. Improved solubility often translates to better absorption rates and more predictable pharmacokinetic profiles. This characteristic makes the compound particularly suitable for oral administration or formulation into injectable solutions.

Recent advancements in computational chemistry have further illuminated the potential of 4-[3-(Tetramethyl-1,3,2-dioxaborolan-2-yl)phenoxy]piperidine hydrochloride. Molecular modeling studies have suggested that this compound can interact with specific residues on target proteins through hydrogen bonding networks and hydrophobic interactions. Such insights are invaluable for rational drug design, allowing researchers to fine-tune the structure to optimize binding affinity and selectivity.

The synthesis of 4-[3-(Tetramethyl-1,3,2-dioxaborolan-2-yl)phenoxy]piperidine hydrochloride involves multi-step organic transformations that require precise control over reaction conditions. The introduction of the tetramethylboronate ester necessitates careful handling under inert atmospheres to prevent oxidation or degradation. Despite these challenges, modern synthetic methodologies have significantly improved the efficiency and scalability of producing this compound.

In conclusion,4-[3-(Tetramethyl-1,3,2-dioxaborolan-2-yl)phenoxy]piperidine hydrochloride (CAS No. 2377606-37-4) stands out as a versatile and promising chemical entity with significant implications for drug discovery and development. Its unique structural features make it an ideal candidate for further exploration in medicinal chemistry applications.